Cas no 21307-05-1 (Previtamin D2 (~90%))

Previtamin D2 (~90%) Properties

Names and Identifiers

• 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-2,3,3a,6,7,7a-hexahydro-7a-methyl-1-[(1R,2E,4R)-1,4,5-trimethyl-2-hexenyl]-1H-inden-4-yl]ethenyl]-4-methyl-,(1S)-
• 1-(4-O-METHOXYMETHYL-4-HYDROXYPHENYL)-4-(4-NITROPHENYL)PIPERAZINE-D4,BROWN SOLID
• 3-Cyclohexen-1-ol,3-[(1Z)-2-[(1R,3aR,7aR)-2,3,3a,6,7,7a-hexahydro-7a-methyl-1-[(1R,2E,4R)-1,4,5-trimethyl-2-hexenyl]-1H-inden
• Previtamin D2
• (3aR)-3ar-Methyl-7-[2c-((S)-5-hydroxy-2-methyl-cyclohexen-(1)-yl)-vinyl-(1r)]-3c-((1R:4R)-1.4.5-trimethyl-hexen-(2t)-yl)-(7atH)-3a.4.5.7a-tetrahydro-indan
• (3S)-9,10-seco-ergosta-5(10),6c,8,22t-tetraen-3-ol
• 9.10-Seco-ergostatetraen-(5(10).6c.8.22t)-ol-(3β)
• Praevitamin
• Praevitamin-D2
• previtamin D
• +Expand

• InChIKey： XQFJZHAVTPYDIQ-DQCTYLCCSA-N
• Inchi： InChI=1S/C28H44O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h8-10,12-13,19-20,22,25-27,29H,7,11,14-18H2,1-6H3/b10-9+,13-12+/t20?,22?,25-,26?,27?,28-/m1/s1
• SMILES： CC(C(/C=C/C(C1CCC2C(=CCC[C@]12C)/C=C/C1C[C@H](O)CCC=1C)C)C)C

Computed Properties

• Exact Mass: 396.33900

Experimental Properties

• LogP: 7.64100
• PSA: 20.23000